Cas no 921769-65-5 (Capecitabine-2',3'-cyclic Carbonate)

Capecitabine-2',3'-cyclic Carbonate structure
921769-65-5 structure
Product name:Capecitabine-2',3'-cyclic Carbonate
CAS No:921769-65-5
MF:C16H20FN3O7
MW:385.344307899475
CID:830538
PubChem ID:58434491

Capecitabine-2',3'-cyclic Carbonate Chemical and Physical Properties

Names and Identifiers

    • 2',3'-O-carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
    • Capecitabine-2',3'-cyclic Carbonate
    • Capecitabine-2?,3?-cyclic Carbonate
    • pentyl N-[1-[(3aS,4R,6R)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • 2′,3′-O-Carbonyl-5′-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
    • 2,3-O-Carbonyl-5-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
    • Cytidine, 5'-deoxy-5-fluoro-N-((pentyloxy)carbonyl)-, cyclic 2',3'-carbonate
    • 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine; Capecitabine Related Compound C; Capecitabine Impurity F
    • HY-W614957
    • pentyl N-[1-[(3aR,4R,6R,6aR)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N?-(pentyloxycarbonyl)cytidine
    • SCHEMBL2778399
    • 98DRJ1XQ80
    • CHEMBL2041687
    • UNII-98DRJ1XQ80
    • AKOS040759005
    • Q27272117
    • 921769-65-5
    • CAPECITABINE IMPURITY C
    • Pentyl (5-fluoro-1-((3aR,4R,6R,6aR)-6-methyl-2-oxotetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
    • TS-09310
    • PENTYL N-{1-[(3AR,4R,6R,6AR)-6-METHYL-2-OXO-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
    • CS-0698846
    • Inchi： 1S/C16H20FN3O7/c1-3-4-5-6-24-15(22)19-12-9(17)7-20(14(21)18-12)13-11-10(8(2)25-13)26-16(23)27-11/h7-8,10-11,13H,3-6H2,1-2H3,(H,18,19,21,22)/t8-,10-,11-,13-/m1/s1
    • InChI Key： VTAMAYSBXXKQPB-UORFTKCHSA-N
    • SMILES： O=C1N=C(NC(=O)OCCCCC)C(F)=CN1[C@@H]1O[C@H](C)[C@H]2OC(O[C@@H]12)=O

Computed Properties

  • Exact Mass: 385.128528g/mol
  • Surface Charge: 0
  • XLogP3: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 385.128528g/mol
  • Monoisotopic Mass: 385.128528g/mol
  • Topological Polar Surface Area: 116Ų
  • Heavy Atom Count: 27
  • Complexity: 696
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 68-69°C

Capecitabine-2',3'-cyclic Carbonate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Safety Instruction： 24/25

Capecitabine-2',3'-cyclic Carbonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C175660-25mg
Capecitabine-2',3'-cyclic Carbonate
 921769-65-5
25mg
 $ 534.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-211010-10 mg
Capecitabine-2',3'-cyclic Carbonate,
 921769-65-5
10mg
 ￥2,708.00 2023-07-11
Biosynth
NC16644-1 mg
Capecitabine 2',3'-cyclic carbonate
 921769-65-5
1mg
 $100.00 2023-01-03
Aaron
AR00GYP0-10mg
Capecitabine-2',3'-cyclic carbonate
 921769-65-5 95%
10mg
 $17.00 2025-01-24
1PlusChem
1P00GYGO-250mg
Capecitabine-2',3'-cyclic Carbonate
 921769-65-5 95%
250mg
 $120.00 2024-04-20
Ambeed
A799648-250mg
Pentyl (5-fluoro-1-((3aR,4R,6R,6aR)-6-methyl-2-oxotetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
 921769-65-5 95%
250mg
 $135.0 2024-04-16
MedChemExpress
HY-W614957-5mg
Capecitabine-2',3'-cyclic carbonate
 921769-65-5
5mg
 ￥196 2024-04-16
eNovation Chemicals LLC
Y1237121-5g
Capecitabine-2',3'-cyclic Carbonate
 921769-65-5 98.5%
5g
 $1035 2024-06-06
1PlusChem
1P00GYGO-1g
Capecitabine-2',3'-cyclic Carbonate
 921769-65-5 95%
1g
 $306.00 2024-04-20
A2B Chem LLC
AH90360-10mg
Capecitabine-2',3'-cyclic Carbonate
 921769-65-5 95%
10mg
 $238.00 2024-07-18

Capecitabine-2',3'-cyclic Carbonate Production Method

Synthetic Circuit 1

154361-50-9 154361-50-9
921769-65-5 921769-65-5
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ;  5 h, 25 °C
Reference
Process for synthesis of Capecitabine impurity C
, China, , ,

Synthetic Circuit 2

154361-50-9 154361-50-9
530-62-1 530-62-1
921769-65-5 921769-65-5
Reaction Conditions
1.1 Solvents: Dichloromethane ;  10 - 12 h, rt
Reference
Synthesis and biological activity evaluation of cytidine-5'-deoxy-5-fluoro-N-[(alkoxy/aryloxy)] carbonyl-cyclic 2',3'-carbonates
Jhansi Rani, V.; Raghavendra, A.; Kishore, P.; Nanda Kumar, Y.; Hema Kumar, K.; et al, European Journal of Medicinal Chemistry, 2012, 54, 690-696

Synthetic Circuit 3

638-41-5 638-41-5
921769-65-5 921769-65-5
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 2 h, rt
Reference
Synthesis of N4-acyl-5'-deoxy-5-fluorocytidine derivative
, China, , ,

Synthetic Circuit 4

162204-20-8 162204-20-8
921769-65-5 921769-65-5
Reaction Conditions
1.1 Reagents: Acetic anhydride ;  15 h, reflux
Reference
Process for synthesis of Capecitabine cyclic 2',3'-carbonate
, China, , ,

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Amadis Chemical Company Limited
(CAS:921769-65-5)Capecitabine-2',3'-cyclic Carbonate
A900112
Purity:99%
Quantity:1g
Price ($):330.0